((S)-2-Benzhydrylpyrrolidin-1-yl)((2S,4R)-4-hydroxypyrrolidin-2-yl)-methanone

• IUPAC Name: [(2S)-2-benzhydrylpyrrolidin-1-yl]-[(2S,4R)-4-hydroxypyrrolidin-2-yl]methanone
• InChI: InChI=1S/C22H26N2O2/c25-18-14-19(23-15-18)22(26)24-13-7-12-20(24)21(16-8-3-1-4-9-16)17-10-5-2-6-11-17/h1-6,8-11,18-21,23,25H,7,12-15H2/t18-,19+,20+/m1/s1
• InChI Key: NYZAYIQCFFHZGK-AABGKKOBSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CC(CN2)O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@@H]2C[C@H](CN2)O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H26N2O2
• DSSTOX Substance ID: DTXSID701129587
• Molecular Weight: 350.5 g/mol
• CAS RN: 915205-77-5

Description

The compound ((S)-2-Benzhydrylpyrrolidin-1-yl)((2S,4R)-4-hydroxypyrrolidin-2-yl)-methanone is a complex organic molecule. It contains pyrrolidine rings, which are five-membered rings with one nitrogen atom. The (S)-2-Benzhydrylpyrrolidin-1-yl and (2S,4R)-4-hydroxypyrrolidin-2-yl parts of the molecule indicate the presence of chiral centers, which are carbon atoms bonded to four different groups. The S and R notations are used to denote the absolute configuration of the chiral centers.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques like X-ray diffraction and computational methods. These methods can provide information about the arrangement of atoms in the molecule and the stereochemistry at the chiral centers.

Chemical Reactions Analysis

The chemical reactivity of a compound depends on its functional groups. For instance, the pyrrolidine rings in the molecule can undergo reactions like ring-opening, while the carbonyl group can participate in reactions like nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups and stereochemistry. For example, diastereomers (compounds with two or more stereocenters) can have different physical properties and chemical reactivity.

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. Proper handling and disposal procedures should be followed when working with chemicals.

Future Directions

The future directions in the study of a compound could involve exploring its potential applications, studying its reactivity under various conditions, and developing methods for its synthesis.